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Compound of Interest

Compound Name: ALX-5407 hydrochloride

CAS No.: 200006-08-2

Cat. No.: B030177

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
ALX-5407 hydrochloride is a potent and highly selective, non-transportable inhibitor of the

glycine transporter 1 (GlyT1). Its ability to increase synaptic glycine levels and subsequently

modulate N-methyl-D-aspartate (NMDA) receptor activity has positioned it as a valuable tool in

neuroscience research. This technical guide provides a comprehensive overview of ALX-5407
hydrochloride, including its mechanism of action, physicochemical properties, and detailed

experimental protocols for its use in both in vitro and in vivo studies. The information presented

herein is intended to support researchers in designing and executing robust experiments to

investigate the therapeutic potential of GlyT1 inhibition in various neurological and psychiatric

disorders.

Introduction
Glycine is a crucial co-agonist at the NMDA receptor, a key player in synaptic plasticity,

learning, and memory. The concentration of glycine in the synaptic cleft is tightly regulated by

glycine transporters, primarily GlyT1 and GlyT2. GlyT1, predominantly found in glial cells and
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presynaptic terminals in the forebrain, is a major regulator of synaptic glycine levels and,

consequently, NMDA receptor function. Dysregulation of NMDA receptor signaling has been

implicated in the pathophysiology of several central nervous system (CNS) disorders, including

schizophrenia and Parkinson's disease.

ALX-5407 hydrochloride, a sarcosine derivative, has emerged as a critical research tool due

to its high affinity and selectivity for GlyT1. By inhibiting GlyT1, ALX-5407 effectively elevates

extracellular glycine concentrations, thereby enhancing NMDA receptor-mediated

neurotransmission. This mechanism of action has prompted investigations into its potential as a

therapeutic agent for conditions associated with NMDA receptor hypofunction.

Physicochemical Properties
A thorough understanding of the physicochemical properties of ALX-5407 hydrochloride is

essential for its proper handling, storage, and use in experimental settings.
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Property Value Reference

Chemical Name

N-[(3R)-3-([1,1'-biphenyl]-4-

yloxy)-3-(4-

fluorophenyl)propyl]-N-

methylglycine hydrochloride

Alternative Names (R)-NFPS hydrochloride

CAS Number 200006-08-2

Molecular Formula C₂₄H₂₄FNO₃·HCl

Molecular Weight 429.92 g/mol

Appearance White to off-white solid

Purity ≥98%

Solubility

Soluble in DMSO (up to 100

mM) and ethanol (up to 50

mM)

Storage

Store at -20°C for long-term

stability (≥ 4 years). For stock

solutions, store at -80°C (up to

6 months) or -20°C (up to 1

month) in sealed, moisture-free

containers.

Mechanism of Action
ALX-5407 hydrochloride is a potent and selective inhibitor of the human glycine transporter 1

(GlyT1), with a reported IC50 value of 3 nM. Its selectivity for GlyT1 over the glycine transporter

2 (GlyT2) is significant, with an IC50 for GlyT2 greater than 100 µM. Furthermore, ALX-5407

does not show significant activity at the glycine binding site of the NMDA receptor itself (IC50 >

100 µM). The inhibition of GlyT1 by ALX-5407 is essentially irreversible, leading to a sustained

elevation of synaptic glycine levels. This enhancement of glycine availability potentiates the

function of NMDA receptors, which require glycine as a co-agonist for their activation.
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Mechanism of action of ALX-5407 hydrochloride.

Experimental Protocols
In Vitro Glycine Uptake Assay
This protocol is designed to assess the inhibitory activity of ALX-5407 on GlyT1 in a cell-based

assay.

Materials:

Cells stably expressing human GlyT1 (e.g., CHO or HEK293 cells)

96-well cell culture plates

Krebs-Ringer-HEPES (KRH) buffer

[³H]-glycine

ALX-5407 hydrochloride

Scintillation fluid and counter

Procedure:

Cell Plating: Seed GlyT1-expressing cells in a 96-well plate at an appropriate density and

allow them to adhere overnight.

Compound Preparation: Prepare serial dilutions of ALX-5407 hydrochloride in KRH buffer.
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Pre-incubation: Wash the cells with KRH buffer and then pre-incubate with the different

concentrations of ALX-5407 or vehicle for 15-30 minutes at room temperature.

Initiation of Uptake: Add [³H]-glycine to each well to initiate the uptake reaction. The final

concentration of glycine should be close to its Km for GlyT1.

Incubation: Incubate the plate for a predetermined time (e.g., 10-20 minutes) at room

temperature.

Termination of Uptake: Rapidly aspirate the radioactive solution and wash the cells three

times with ice-cold KRH buffer to terminate the uptake.

Cell Lysis and Scintillation Counting: Lyse the cells and measure the amount of incorporated

[³H]-glycine using a scintillation counter.

Data Analysis: Determine the IC50 value of ALX-5407 by plotting the percentage of inhibition

against the logarithm of the compound concentration.
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Workflow for an in vitro glycine uptake assay.
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In Vivo Microdialysis in Rodents
This protocol describes the use of in vivo microdialysis to measure extracellular glycine levels

in the brain of freely moving rats following the administration of ALX-5407.

Materials:

Adult male Sprague-Dawley rats

Stereotaxic apparatus

Microdialysis probes and guide cannulae

Surgical instruments

Dental cement

Microinfusion pump

Artificial cerebrospinal fluid (aCSF)

ALX-5407 hydrochloride

HPLC system for glycine analysis

Procedure:

Surgical Implantation of Guide Cannula:

Anesthetize the rat and place it in a stereotaxic frame.

Surgically implant a guide cannula targeting the brain region of interest (e.g., prefrontal

cortex or striatum).

Secure the cannula with dental cement and allow the animal to recover for at least one

week.

Microdialysis Experiment:
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On the day of the experiment, insert a microdialysis probe through the guide cannula.

Perfuse the probe with aCSF at a constant flow rate (e.g., 1-2 µL/min).

Allow a stabilization period of at least 1-2 hours to obtain a stable baseline of extracellular

glycine.

Collect baseline dialysate samples.

Administer ALX-5407 hydrochloride (e.g., via oral gavage or intraperitoneal injection) at

the desired dose.

Continue to collect dialysate samples at regular intervals for several hours post-

administration.

Sample Analysis:

Analyze the concentration of glycine in the dialysate samples using a sensitive analytical

method such as HPLC with fluorescence detection.

Data Analysis:

Express the post-treatment glycine levels as a percentage of the baseline levels and plot

the time course of the effect of ALX-5407.
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Workflow for in vivo microdialysis in rodents.
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Behavioral Assessment in an MPTP-Lesioned Marmoset
Model of Parkinson's Disease
This protocol outlines the assessment of ALX-5407's effects on motor symptoms and levodopa-

induced dyskinesia in a primate model of Parkinson's disease.

Materials:

MPTP-lesioned common marmosets with stable parkinsonian symptoms and dyskinesia

Levodopa (L-DOPA)

To cite this document: BenchChem. [ALX-5407 Hydrochloride: A Technical Guide for
Neuroscience Research]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030177/docs#alx-5407-hydrochloride-a-technical-
guide-for-neuroscience-research]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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